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Compound of Interest

(E)-4-(dimethylamino)-1,1-
Compound Name:
dimethoxybut-3-en-2-one

Cat. No.: B041470

An In-depth Technical Guide on (E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one

Introduction

(E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one is a versatile small molecule scaffold.
This technical guide provides a comprehensive overview of its chemical properties, and
potential applications based on available data. The information is intended for researchers,
scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Properties

The compound is systematically named (3E)-4-(dimethylamino)-1,1-dimethoxy-3-buten-2-one.
[1] Itis a liquid at room temperature and should be stored under refrigeration.[1]

Physicochemical and Computational Data

The following table summarizes the key identifiers and computed properties for this molecule.
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Property Value Source
(3E)-4-(dimethylamino)-1,1-
IUPAC Name _ [1]
dimethoxy-3-buten-2-one
CAS Number 187242-85-9 [1]
Molecular Formula CsH1sNOs [2]
Molecular Weight 173.21 g/mol [1]
SMILES CN(C)/C=C/C(=0O)C(OC)OC
DFZIBCAWOSFLFR-
InChl Key [1]
AATRIKPKSA-N
Physical Form Liquid [1]
Purity >95% [1][2]
Topological Polar Surface Area
38.77 Az [2]
(TPSA)
logP 0.8858 [2]
Hydrogen Bond Acceptors 4 [2]
Hydrogen Bond Donors 0 [2]
Rotatable Bonds 5 [2]

Chemical Structure

The chemical structure of (E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one is depicted

below. The "(E)" designation indicates the stereochemistry at the carbon-carbon double bond.

Caption: Chemical structure of (E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one.

Synthesis and Reactivity

While specific experimental protocols for the synthesis of (E)-4-(dimethylamino)-1,1-

dimethoxybut-3-en-2-one are not detailed in the reviewed literature, compounds of this class

(enaminones) are important building blocks in organic synthesis.[3] They are often prepared
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through the reaction of 1,3-dicarbonyl compounds with amines or their derivatives.[3] The
enaminone moiety provides multiple reactive sites, making it a valuable precursor for the
synthesis of various heterocyclic compounds.[3]

The diagram below illustrates the conceptual role of this molecule as a versatile chemical
intermediate.
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Caption: Conceptual workflow of the molecule as a synthetic building block.
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Biological Activity and Potential Applications

Currently, there is limited specific biological data available for (E)-4-(dimethylamino)-1,1-
dimethoxybut-3-en-2-one itself. However, the broader class of enaminones and related
chalcone structures have been investigated for various biological activities.

» Anti-inflammatory Properties: Studies on related chalcone derivatives have explored their
anti-inflammatory effects. Interestingly, the presence of a strong electron-donating group like
a 4-dimethylamino group on the aromatic ring of certain chalcones was found to result in the
weakest inhibition of nitric oxide (NO) production in RAW 264.7 cells.[4] This suggests that
the dimethylamino group can significantly modulate the biological activity of a scaffold,
potentially by affecting the stability of adducts with biological thiols like glutathione.[4]

» Enzyme Inhibition: Analogs of similar structures, such as (E)-4-amino-3-methylbut-2-en-1-yl
diphosphate, are potent inhibitors of the IspH enzyme, a target for antibacterial and
antiparasitic drugs. This highlights the potential for molecules with this core structure to be
explored as enzyme inhibitors.

e Precursor for Bioactive Molecules: Given its nature as a versatile building block, (E)-4-
(dimethylamino)-1,1-dimethoxybut-3-en-2-one can be utilized in the synthesis of more
complex molecules with potential therapeutic applications, including anticonvulsant and
antimicrobial agents.[3]

Safety Information

The compound is classified with GHSO07 pictograms, indicating it can be a skin and eye irritant
and may cause respiratory irritation.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

Conclusion
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(E)-4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one is a chemical reagent with established
physical and chemical properties. While direct biological activity data for this specific molecule
is scarce, its structural features and the activities of related compounds suggest its potential as
a scaffold and intermediate in the synthesis of novel therapeutic agents. Further research is
warranted to fully elucidate its biological activity profile and explore its utility in medicinal
chemistry and drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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